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Compound of Interest

Compound Name: 5-trans U-44069

Cat. No.: B593221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-trans U-46619, a stable synthetic analog of the prostaglandin endoperoxide PGH2, is a

potent thromboxane A2 (TXA2) receptor agonist.[1][2] It mimics the biological activity of TXA2,

inducing platelet aggregation and vasoconstriction, making it a valuable tool in cardiovascular

research and drug development.[1][3] Proper preparation of stock solutions is critical for

obtaining accurate and reproducible experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of 5-trans U-46619 stock solutions.

Chemical and Physical Properties
A summary of the key quantitative data for 5-trans U-46619 is presented in the table below for

easy reference.
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Property Value

Molecular Formula C₂₁H₃₄O₄

Molecular Weight 350.5 g/mol [4]

Purity ≥98%[5][6]

Solubility in Organic Solvents

Ethanol: ~100 mg/mLDMSO: ~100

mg/mLDimethyl formamide (DMF): ~100

mg/mL[5][7]

Solubility in Aqueous Buffer PBS (pH 7.2): ~1 mg/mL[5][7]

Storage Temperature -20°C[5][8]

Stability ≥ 2 years at -20°C[5]

Experimental Protocol: Preparation of 5-trans U-
46619 Stock Solutions
This protocol details the steps for preparing both organic and aqueous stock solutions of 5-

trans U-46619.

Materials
5-trans U-46619 (solid or as a solution in methyl acetate)

Anhydrous ethanol, DMSO, or DMF

Phosphate-buffered saline (PBS), pH 7.2

Sterile, amber glass vials or polypropylene tubes

Calibrated pipettes and sterile tips

Gentle stream of nitrogen gas

Vortex mixer
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Ultrasonic bath (optional)

Protocol for Preparing an Organic Stock Solution (e.g.,
10 mg/mL in DMSO)

Product Handling: If 5-trans U-46619 is supplied as a solution in methyl acetate, first

evaporate the solvent under a gentle stream of nitrogen.[5]

Weighing: Accurately weigh the desired amount of 5-trans U-46619 solid in a sterile vial. For

example, for 1 mL of a 10 mg/mL solution, weigh 10 mg of the compound.

Solvent Addition: Add the appropriate volume of the chosen organic solvent (e.g., 1 mL of

DMSO) to the vial.

Dissolution: Cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a 37°C water bath or brief sonication can aid dissolution.[9]

Storage: Aliquot the stock solution into smaller volumes in amber glass vials to avoid

repeated freeze-thaw cycles and protect from light. Store at -20°C.

Protocol for Preparing an Aqueous Working Solution
(e.g., 100 µg/mL in PBS)
Aqueous solutions of 5-trans U-46619 are not stable and should be prepared fresh on the day

of use.[5]

Dilution: From a high-concentration organic stock solution (e.g., 10 mg/mL in DMSO), take a

small volume and dilute it with PBS (pH 7.2) to the desired final concentration. For example,

to prepare 1 mL of a 100 µg/mL solution, add 10 µL of the 10 mg/mL DMSO stock to 990 µL

of PBS.

Mixing: Gently vortex the solution to ensure it is homogenous.

Immediate Use: Use the freshly prepared aqueous solution in your experiments without

delay. Do not store aqueous solutions.[5]
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Visualization of Experimental Workflow and
Signaling Pathway
To aid in the understanding of the experimental process and the biological context of 5-trans U-

46619, the following diagrams are provided.
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Caption: Workflow for preparing 5-trans U-46619 stock solutions.
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Caption: Simplified signaling pathway of 5-trans U-46619.

Safety Precautions
5-trans U-46619 should be handled by trained personnel in a laboratory setting.[5] It is

recommended to wear appropriate personal protective equipment, including gloves, a lab coat,

and safety glasses. Avoid inhalation of the powder and contact with skin and eyes. Refer to the

Safety Data Sheet (SDS) for comprehensive safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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